Cas no 14419-78-4 (Cytidine-5-t (8CI,9CI))

Cytidine-5-t (8CI,9CI) structure
Cytidine-5-t (8CI,9CI) structure
Product Name:Cytidine-5-t (8CI,9CI)
CAS No:14419-78-4
MF:C9H13N3O5
MW:245.224731445313
CID:138460
PubChem ID:16212026
Update Time:2025-04-19

Cytidine-5-t (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Cytidine-5-t (8CI,9CI)
    • CYTIDINE, [5-3H]
    • 14419-78-4
    • Cytidin-5-3H
    • Cytidine,[5-3H]
    • AKOS015910653
    • 4-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-tritiopyrimidin-2-one
    • Inchi: 1S/C9H13N3O5/c10-5-1-2-12(9(16)11-5)8-7(15)6(14)4(3-13)17-8/h1-2,4,6-8,13-15H,3H2,(H2,10,11,16)/t4-,6-,7-,8-/m1/s1/i1T
    • InChI Key: UHDGCWIWMRVCDJ-QPXMQEAJSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(N=C(C([3H])=C1)N)=O)O)O

Computed Properties

  • Exact Mass: 247.10203
  • Monoisotopic Mass: 245.09374477g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • PSA: 128.61

Cytidine-5-t (8CI,9CI) Security Information

  • Hazardous Material transportation number:UN 2910 7
  • WGK Germany:-
  • Hazardous Material Identification: R
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